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Compound of Interest

Compound Name: Monotridecyl trimellitate

Cat. No.: B15442053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The term "Monotridecyl trimellitate" is not a standard chemical designation and is

largely absent from scientific literature. The vast majority of technical information pertains to

"Tridecyl Trimellitate," which is the common name for the tri-ester of trimellitic acid, specifically

tritridecyl trimellitate. This guide, therefore, addresses the chemical structure and properties of

the three possible isomers of a mono-ester of trimellitic acid with tridecyl alcohol, which is the

literal interpretation of "Monotridecyl trimellitate." The properties presented are largely

estimated based on the characteristics of its constituent molecules, trimellitic acid and tridecyl

alcohol, due to the absence of direct experimental data for these specific mono-esters.

Introduction
Trimellitate esters are a class of compounds known for their applications as plasticizers,

emollients, and film-forming agents in various industrial and cosmetic formulations. While tri-

esters of trimellitic acid are well-documented, mono-esters are less common. A monotridecyl
trimellitate, a mono-ester of benzene-1,2,4-tricarboxylic acid (trimellitic acid) and tridecyl

alcohol, can exist as three distinct positional isomers, each with potentially unique

physicochemical properties and reactivity. This document provides a detailed overview of the

chemical structure and estimated properties of these isomers.
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Trimellitic acid has three carboxylic acid groups at positions 1, 2, and 4 of a benzene ring.

Esterification with a single molecule of tridecyl alcohol can therefore result in three possible

isomers:

1-Tridecyl trimellitate: The ester linkage is at the carboxylic acid group at position 1.

2-Tridecyl trimellitate: The ester linkage is at the carboxylic acid group at position 2.

4-Tridecyl trimellitate: The ester linkage is at the carboxylic acid group at position 4.

The chemical structures of these isomers are depicted below.

Caption: Chemical structures of the three possible isomers of Monotridecyl trimellitate.

Physicochemical Properties
Due to the lack of experimental data for the individual mono-esters, the following table

summarizes the known properties of the parent molecules, trimellitic acid and tridecyl alcohol,

which can be used to estimate the properties of monotridecyl trimellitate.

Table 1: Physicochemical Properties of Parent Molecules

Property Trimellitic Acid 1-Tridecanol

CAS Number 528-44-9[1] 112-70-9

Molecular Formula C₉H₆O₆[1] C₁₃H₂₈O

Molecular Weight ( g/mol ) 210.14[1] 200.36

Appearance White crystalline solid[2] White solid

Melting Point (°C) 229-231 (decomposes)[3] 32

Boiling Point (°C) 390[4] 274

Water Solubility 21 g/L at 25 °C[2] Practically insoluble

logP 2.721[2] ~5.4

Table 2: Estimated Properties of Monotridecyl Trimellitate Isomers
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Property Estimated Value

Molecular Formula C₂₂H₃₂O₆

Molecular Weight ( g/mol ) 392.48

Appearance
Expected to be a viscous liquid or a low-melting

solid.

Boiling Point (°C)
Expected to be significantly higher than tridecyl

alcohol, likely > 300 °C.

Water Solubility
Expected to be very low due to the long alkyl

chain.

logP
Estimated to be significantly higher than

trimellitic acid, indicating high lipophilicity.

Experimental Protocols
A plausible route to synthesize a mixture of 1- and 2-tridecyl trimellitate is through the

controlled mono-esterification of trimellitic anhydride with tridecyl alcohol. To favor the mono-

ester product, a 1:1 molar ratio of the reactants should be used. Synthesis of the 4-tridecyl

trimellitate isomer would necessitate starting with trimellitic acid and employing protective group

chemistry to selectively esterify the carboxyl group at the 4-position.

Materials:

Trimellitic anhydride

1-Tridecanol

Anhydrous toluene (or another suitable aprotic solvent)

Acid catalyst (e.g., p-toluenesulfonic acid) or base catalyst (e.g., pyridine)

Sodium bicarbonate solution (for workup)

Brine
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Anhydrous magnesium sulfate

Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,

dissolve trimellitic anhydride (1 molar equivalent) and 1-tridecanol (1 molar equivalent) in

anhydrous toluene.

Add a catalytic amount of p-toluenesulfonic acid.

Heat the mixture to reflux and continuously remove the water formed during the reaction

using the Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete (disappearance of the starting material), cool the reaction

mixture to room temperature.

Wash the organic layer with saturated sodium bicarbonate solution to remove unreacted

trimellitic acid and the catalyst, followed by a wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel to separate the mono-ester

isomers from any di- or tri-ester byproducts and unreacted starting materials.
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Proposed Synthesis of 1- and 2-Monotridecyl Trimellitate

Trimellitic Anhydride + 1-Tridecanol (1:1 molar ratio)

Toluene, p-TSA (cat.), Reflux with Dean-Stark

Mixture of 1- and 2-Tridecyl trimellitate

Aqueous Workup

Column Chromatography

Separated 1- and 2- Isomers

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 1- and 2-Monotridecyl trimellitate.
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Reactivity and Further Reactions
The monotridecyl trimellitate molecule contains two free carboxylic acid groups and one

ester group. This functionality allows for a variety of subsequent chemical transformations:

Further Esterification: The remaining carboxylic acid groups can be esterified to form di- or

tri-esters with the same or different alcohols.

Amide Formation: The carboxylic acid groups can react with amines to form amides.

Reduction: The carboxylic acid groups can be reduced to alcohols.

Polymerization: The presence of both carboxyl and ester functionalities makes monotridecyl
trimellitate a potential monomer for the synthesis of polyesters and polyamides.

Conclusion
While "Monotridecyl trimellitate" is not a commonly referenced chemical, this guide provides

a foundational understanding of its potential structures, estimated properties, and a plausible

synthetic approach. The three possible isomers of monotridecyl trimellitate offer interesting

possibilities for further chemical exploration and application development, particularly in fields

requiring functionalized aromatic molecules with long alkyl chains. Further research is needed

to isolate and characterize each isomer to fully elucidate their specific properties and potential

uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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